Cas no 1502105-87-4 (2-nitro-5-(piperazin-1-yl)methylphenol)

2-nitro-5-(piperazin-1-yl)methylphenol structure
1502105-87-4 structure
Product Name:2-nitro-5-(piperazin-1-yl)methylphenol
CAS No:1502105-87-4
MF:C11H15N3O3
MW:237.255102396011
CID:6247116
PubChem ID:82510817
Update Time:2025-09-27

2-nitro-5-(piperazin-1-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-nitro-5-(piperazin-1-yl)methylphenol
    • 2-nitro-5-[(piperazin-1-yl)methyl]phenol
    • EN300-1825786
    • 1502105-87-4
    • Inchi: 1S/C11H15N3O3/c15-11-7-9(1-2-10(11)14(16)17)8-13-5-3-12-4-6-13/h1-2,7,12,15H,3-6,8H2
    • InChI Key: QKLWEJJGOHVEAZ-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)CN1CCNCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 237.11134135g/mol
  • Monoisotopic Mass: 237.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 81.3Ų

2-nitro-5-(piperazin-1-yl)methylphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1825786-0.05g
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1502105-87-4
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$612.0 2023-09-19
Enamine
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Enamine
EN300-1825786-0.5g
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$728.0 2023-05-23
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Enamine
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Enamine
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Enamine
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